APY0201

• Molecular Formula: C23H23N7O
• Molecular Weight: 413.5 g/mol
• InChI: InChI=1S/C23H23N7O/c1-17-3-2-4-18(13-17)16-25-27-21-15-23(29-9-11-31-12-10-29)30-22(26-21)14-20(28-30)19-5-7-24-8-6-19/h2-8,13-16H,9-12H2,1H3,(H,26,27)/b25-16+
• InChIKey: RFZQYGBLRIKROZ-PCLIKHOPSA-N

APY0201 PIKfyve Inhibitor Overview

APY0201 (CAS 1232221-74-7) is a small-molecule, ATP-competitive inhibitor of the phosphoinositide kinase PIKfyve (FYVE finger-containing phosphoinositide kinase), identified through phenotypic cell-based screening and target-deconvolution chemical proteomics [1]. It belongs to the pyrazolo[1,5-a]pyrimidine structural class and acts by interrupting the conversion of phosphatidylinositol 3-phosphate (PtdIns3P) to PtdIns(3,5)P₂, a critical step in endolysosomal trafficking, autophagy regulation, and IL-12/IL-23 proinflammatory cytokine production [1]. APY0201 is characterized as a potent and highly selective PIKfyve inhibitor with a cell-free enzymatic IC₅₀ of 5.2 nM, and it exhibits a pronounced selectivity window for IL-12/23 family cytokines over TNF-α in cellular assays [2].

1

PIKfyve pathway inhibition study fit

2

IL-12/23 cytokine signaling assay context

3

Endolysosomal trafficking & autophagy research workflow

• [1] Hayakawa N, Noguchi M, Takeshita S, Eviryanti A, Seki Y, Nishio H, et al. Structure–activity relationship study, target identification, and pharmacological characterization of a small molecular IL-12/23 inhibitor, APY0201. Bioorg Med Chem. 2014;22(11):3021–9. doi:10.1016/j.bmc.2014.03.036. PMID: 24767819. View Source
• [2] Cayman Chemical. APY0201 (VU0134992) Product Datasheet. PIKFYVE IC₅₀ = 5.2 nM; IL-12p70 IC₅₀ = 8 nM, IL-12p40 IC₅₀ = 99 nM, TNF-α IC₅₀ > 10,000 nM in stimulated human PBMCs. View Source

APY0201 vs. Apilimod and YM201636

Although APY0201, apilimod, and YM201636 all target the PIKfyve kinase, they exhibit markedly divergent potency, selectivity, and cellular activity profiles that preclude interchangeable use. In a confirmatory head-to-head screen across 20 human multiple myeloma (MM) cell lines, APY0201 achieved nanomolar-range EC₅₀ values in 65% of tested lines, compared to only 40% for YM201636 and 5% for apilimod, establishing an unambiguous potency hierarchy that translates into ex vivo primary sample activity where APY0201 demonstrates a 126-fold lower median EC₅₀ than apilimod [1]. Furthermore, the three inhibitors differ in their off-target kinase engagement patterns, with APY0201's KiNativ profiling at 300 nM revealing only two secondary kinase hits (ITPK1, LOK) among 107 kinases tested [2], whereas YM201636 displays measurable activity against p110α (PI3Kα) at low micromolar concentrations , potentially confounding autophagy and signaling readouts. These pharmacologic differences demand compound-specific selection criteria rather than class-based interchangeability.

Potency hierarchy in MM cell lines may not transfer: nanomolar-responder rates differ among APY0201, apilimod, and YM201636.

Off-target kinase engagement profiles differ: YM201636 activity at p110α may confound autophagy and PI3K/Akt readouts.

Ex vivo primary sample potency contexts diverge substantially; compound-specific validation is required.

• [1] de Campos CB, Zhu YX, Sepetov N, Romanov S, Bruins LA, Shi C-X, et al. Identification of PIKfyve kinase as a target in multiple myeloma. Haematologica. 2020;105(6):1640–1650. doi:10.3324/haematol.2019.222729. View Source
• [2] Chemical Probes Portal. APY0201 – Inhibitor of PIKFYVE. KiNativ profiling: 24 lipid kinases + 83 protein kinases at 300 nM; only PIKfyve, ITPK1, and LOK showed >50% inhibition. Cerep panel of 137 GPCRs, enzymes, ion channels, transporters at 10 µM: negligible inhibition. View Source

APY0201 Differentiation Evidence

Biochemical PIKfyve Inhibitory Potency

In cell-free enzymatic assays measuring PIKfyve-mediated conversion of PtdIns3P to PtdIns(3,5)P₂, APY0201 demonstrates substantially greater intrinsic potency than its two most widely used in-class comparators. APY0201 inhibits PIKfyve with an IC₅₀ of 5.2 nM [1], representing a 2.7-fold improvement over apilimod (IC₅₀ = 14 nM) [2] and a 6.3-fold improvement over YM201636 (IC₅₀ = 33 nM) . This biochemical potency advantage, while measured across independent studies, is consistent with the rank order observed in cellular and ex vivo functional assays.

Biochemical PIKfyve Potency

Cross-study comparable

IC₅₀ 5.2 nM (APY0201) vs. apilimod 14 nM, YM201636 33 nM

Reported enzymatic potency context

Cell-free PIKfyve kinase assay; independent study data

Evidence Dimension	Cell-free enzymatic inhibition of full-length PIKfyve kinase activity (PtdIns3P → PtdIns(3,5)P₂ conversion)
Target Compound Data	IC₅₀ = 5.2 nM
Comparator Or Baseline	Apilimod IC₅₀ = 14 nM; YM201636 IC₅₀ = 33 nM
Quantified Difference	APY0201 is 2.7-fold more potent than apilimod and 6.3-fold more potent than YM201636 at the enzymatic level
Conditions	Cell-free functional assay using full-length PIKfyve kinase; APY0201 data from Cayman Chemical characterization; apilimod data from Cai et al. Chem Biol 2013; YM201636 data from Selleckchem characterization

Why This Matters

Higher intrinsic enzymatic potency enables lower working concentrations in cellular assays, reducing the risk of off-target effects and compound interference that scale with concentration, a critical consideration for reproducible autophagy and lysosomal biology experiments.

• [1] Cayman Chemical. APY0201 (VU0134992) Product Datasheet. PIKFYVE IC₅₀ = 5.2 nM. View Source
• [2] Cai X, Xu Y, Cheung AK, Tomlinson RC, Alcázar-Román A, Murphy L, et al. PIKfyve, a class III PI kinase, is the target of the small molecular IL-12/IL-23 inhibitor apilimod and a player in Toll-like receptor signaling. Chem Biol. 2013;20(7):912–21. doi:10.1016/j.chembiol.2013.05.010. PMID: 23890009. View Source

Anti-Myeloma Cellular Potency

In a rigorously controlled confirmatory screen conducted within a single study, 20 human multiple myeloma cell lines (HMCLs) were treated with APY0201, YM201636, and apilimod in parallel using identical assay conditions (20-point, 2-fold dilution series starting at 40 µM; 72 h incubation; CellTiter-Glo readout). APY0201 achieved nanomolar-range EC₅₀ values in 65% of the tested cell lines, compared to only 40% for YM201636 and 5% for apilimod [1]. The median EC₅₀ of APY0201 across the initial 25-line MM panel was 55 nM with a median maximum viability inhibition of 81% [1]. In non-Hodgkin lymphoma (NHL) lines, APY0201 demonstrated nanomolar activity in 14 of 15 lines (93%, median EC₅₀ 76 nM), whereas YM201636 showed nanomolar activity in only 37.5% (median 530 nM) and apilimod in only 12.5% (median 405 nM) [1].

Anti-Myeloma Cellular Potency

Head-to-head

65% MM lines with nanomolar EC₅₀ vs. YM201636 40%, apilimod 5%; median EC₅₀ 55 nM

Reported broader cellular coverage

20 HMCLs, 72 h CellTiter-Glo, 2-fold dilution series

Evidence Dimension	Cellular viability inhibition (EC₅₀ in nanomolar range) across a panel of 20 human multiple myeloma cell lines
Target Compound Data	65% of cell lines with nanomolar EC₅₀; median EC₅₀ = 55 nM (25-line panel); median max inhibition = 81%
Comparator Or Baseline	YM201636: 40% of cell lines with nanomolar EC₅₀. Apilimod: 5% of cell lines with nanomolar EC₅₀.
Quantified Difference	APY0201 shows 1.6-fold higher proportion of nanomolar-responders than YM201636 and 13-fold higher than apilimod. In NHL: APY0201 93% nanomolar vs. YM201636 37.5% vs. apilimod 12.5%.
Conditions	20 HMCLs; 20-point 2-fold dilution from 40 µM; 72 h incubation; CellTiter-Glo viability assay; compounds sourced from MedChemExpress (APY0201), Santa Cruz Biotech (apilimod), SelleckChem (YM201636)

Why This Matters

This direct head-to-head dataset provides the strongest available evidence for compound selection, demonstrating that APY0201 delivers consistent nanomolar potency across a far broader spectrum of hematologic malignancy models than either comparator, reducing the risk of false-negative results in PIKfyve dependency screening experiments.

• [1] de Campos CB, Zhu YX, Sepetov N, Romanov S, Bruins LA, Shi C-X, et al. Identification of PIKfyve kinase as a target in multiple myeloma. Haematologica. 2020;105(6):1640–1650. doi:10.3324/haematol.2019.222729. View Source

Ex Vivo Potency in Primary Myeloma Samples

In a direct head-to-head comparison using 15 ex vivo primary CD138⁺-selected multiple myeloma patient samples treated for 72 h (14-point, 3-fold dilution series starting at 50 µM), APY0201 demonstrated dramatically superior potency compared to apilimod. APY0201 achieved a median EC₅₀ of 179 nM, with 71% of patient samples exhibiting nanomolar-range sensitivity. In stark contrast, apilimod displayed a median EC₅₀ of 22,618 nM, with 93% of samples responding only in the micromolar range [1]. This represents a 126-fold difference in median potency. In the broader 100-sample ex vivo screen at 24 h, APY0201 showed dose-dependent activity in 40% of samples, with 47% of responsive samples (19% of all samples) exhibiting EC₅₀ values below 100 nM [1]. Importantly, APY0201 activity was enriched in primary samples harboring trisomies (Fisher test, P = 0.0232) and lacking t(11;14) (P = 0.0189), providing potential patient-stratification biomarkers [1].

Ex Vivo Primary Sample Potency

Head-to-head

Median EC₅₀ 179 nM vs. apilimod 22,618 nM; 71% vs. ~7% nanomolar sensitivity

Supports ex vivo model-response interpretation

15 primary CD138⁺ MM samples, 72 h

Evidence Dimension	Cellular viability inhibition in ex vivo primary CD138⁺ multiple myeloma patient samples after 72 h drug exposure
Target Compound Data	Median EC₅₀ = 179 nM; 71% of samples with nanomolar sensitivity; 40% overall response rate at 24 h (100-sample cohort)
Comparator Or Baseline	Apilimod: Median EC₅₀ = 22,618 nM; 93% of samples with micromolar sensitivity only
Quantified Difference	APY0201 median EC₅₀ is 126-fold lower (more potent) than apilimod. Nanomolar sensitivity rate: APY0201 71% vs. apilimod ~7% (by inference).
Conditions	15 primary CD138⁺-selected MM patient samples; 14-point 3-fold dilution from 50 µM; 72 h incubation; ex vivo viability assay

Why This Matters

For translational and preclinical research programs evaluating PIKfyve as a therapeutic vulnerability in multiple myeloma, these ex vivo data provide the most clinically relevant potency benchmark. APY0201's 126-fold potency advantage over apilimod in primary patient material directly impacts experimental design, achievable in vivo exposure targets, and the translational credibility of target engagement studies.

• [1] de Campos CB, Zhu YX, Sepetov N, Romanov S, Bruins LA, Shi C-X, et al. Identification of PIKfyve kinase as a target in multiple myeloma. Haematologica. 2020;105(6):1640–1650. doi:10.3324/haematol.2019.222729. View Source

Kinase Selectivity Profile

Comprehensive kinase selectivity profiling of APY0201 was performed using the in situ native kinase profiling (KiNativ) approach with an ATP-competitive probe in Jurkat cell lysates, evaluating 24 lipid kinases and 83 protein kinases. At 300 nM APY0201 — a concentration approximately 58-fold above its biochemical PIKfyve IC₅₀ — only PIKfyve itself and two additional kinases, ITPK1 and LOK, consistently displayed >50% inhibition [1]. Furthermore, when screened at 10 µM against a Cerep panel of 137 G protein-coupled receptors (GPCRs), enzymes, ion channels, and transporters, APY0201 showed negligible inhibition relative to its PIKfyve IC₅₀ [1]. For context, apilimod has been reported as selective for PIKfyve over 10 other lipid kinases and 31 protein kinases (all IC₅₀ values >9.1 µM) ; however, these selectivity assessments were conducted using different assay platforms (DiscoverX scanMAX vs. KiNativ), precluding direct quantitative comparison of selectivity breadth. YM201636, by contrast, exhibits measurable activity against p110α (PI3Kα) with an IC₅₀ of 3.3 µM — only approximately 100-fold above its PIKfyve IC₅₀ .

Kinase Selectivity Profile

Reported

3/107 kinases inhibited >50% at 300 nM; negligible 137-target panel at 10 µM

Selectivity assay context supports PIKfyve attribution

KiNativ platform; different selectivity platforms for comparators

Evidence Dimension	Kinase selectivity — number of kinases inhibited >50% at a defined concentration above the PIKfyve IC₅₀
Target Compound Data	3 kinases inhibited >50% (PIKfyve, ITPK1, LOK) out of 107 tested at 300 nM (58× PIKfyve IC₅₀); negligible activity against 137 GPCRs/ion channels/transporters at 10 µM (1,923× IC₅₀)
Comparator Or Baseline	Apilimod: selective over 41 kinases (all IC₅₀ >9.1 µM; ~650× PIKfyve IC₅₀). YM201636: 100-fold selectivity window vs p110α (PIKfyve IC₅₀ 33 nM, p110α IC₅₀ 3.3 µM).
Quantified Difference	APY0201 demonstrates a wider functional selectivity window: only 2.8% of tested kinases engaged at 58× the PIKfyve IC₅₀. YM201636's window to p110α is only ~100-fold, raising potential for PI3K pathway confounding at higher concentrations.
Conditions	APY0201: KiNativ in situ native kinase profiling (Jurkat cell lysate, ATP-competitive probe). Apilimod: DiscoverX scanMAX panel. YM201636: p110α enzymatic assay. Different assay platforms limit direct quantitative selectivity comparison.

Why This Matters

For researchers using APY0201 as a chemical probe to interrogate PIKfyve biology, the comprehensive selectivity characterization at both the kinome level (107 kinases) and broad pharmacology panel (137 targets) provides the confidence that observed cellular phenotypes — particularly autophagy modulation, lysosomal dysfunction, and cytokine suppression — are attributable to PIKfyve engagement rather than off-target kinase or receptor activity.

• [1] Chemical Probes Portal. APY0201 – Inhibitor of PIKFYVE. KiNativ profiling: 107 kinases at 300 nM; >50% inhibition only at PIKfyve, ITPK1, LOK. Cerep panel of 137 targets at 10 µM: negligible inhibition. View Source

Cytokine Selectivity Profile

In IFN-γ/SAC-stimulated human peripheral blood mononuclear cells (PBMCs), APY0201 selectively inhibits IL-12 family cytokine production with a pronounced selectivity window over TNF-α. The IC₅₀ values are 8 nM for IL-12p70, 99 nM for IL-12p40, and >10,000 nM for TNF-α [1]. This represents a >1,250-fold selectivity for IL-12p70 over TNF-α and >100-fold selectivity for IL-12p40 over TNF-α. This selectivity profile is maintained across species (mouse and human) [1]. By comparison, apilimod — while more potent on IL-12 in PBMCs (reported IC₅₀ values of 1–10 nM for IL-12) — has been shown to also inhibit IFN-γ production (IC₅₀ ~20 nM) and exhibits some inhibition of TNF-α at higher concentrations [2], indicating a narrower functional selectivity window among proinflammatory cytokines. The differential selectivity profile is mechanistically relevant because TNF-α suppression can confound interpretation of anti-inflammatory phenotypes in colitis, psoriasis, and arthritis models.

Cytokine Selectivity Profile

Cross-study comparable

IL-12p70 IC₅₀ 8 nM, TNF-α IC₅₀ >10,000 nM (>1,250-fold selectivity)

Supports IL-12/23 pathway specificity interpretation

Human PBMCs, IFN-γ/SAC stimulation; apilimod shows narrower window

Evidence Dimension	Cytokine production inhibition (IC₅₀) — selectivity ratio of IL-12p70 vs. TNF-α in stimulated human PBMCs
Target Compound Data	IL-12p70 IC₅₀ = 8 nM; IL-12p40 IC₅₀ = 99 nM; TNF-α IC₅₀ > 10,000 nM. Selectivity ratio (TNF-α/IL-12p70) > 1,250.
Comparator Or Baseline	Apilimod: IL-12 IC₅₀ = 1–10 nM in human PBMCs, but also inhibits IFN-γ (IC₅₀ ~20 nM) and shows some TNF-α suppression at elevated concentrations; selectivity window for IL-12 over other cytokines is narrower than APY0201.
Quantified Difference	APY0201 IL-12p70/TNF-α selectivity ratio >1,250-fold. Apilimod shows measurable IFN-γ inhibition at concentrations only ~2–20-fold above its IL-12 IC₅₀, indicating less clean immunomodulatory discrimination.
Conditions	IFN-γ/SAC-stimulated human PBMCs; cytokine quantification by ELISA; APY0201 tested at 1–10,000 nM. Apilimod data from multiple independent studies using IFN-γ/SAC or IFN-γ/LPS stimulation of human PBMCs.

Why This Matters

For immunology and inflammation researchers, the >1,250-fold IL-12p70/TNF-α selectivity window means that APY0201 can effectively suppress Th1/Th17-polarizing cytokine production at concentrations that spare TNF-α-dependent innate immune functions. This property is critical for dissecting IL-12/23-specific signaling roles without the confounding immunosuppression that broader cytokine inhibitors introduce.

• [1] Cayman Chemical. APY0201 (VU0134992) Product Datasheet. IL-12p70 IC₅₀ = 8 nM, IL-12p40 IC₅₀ = 99 nM, TNF-α IC₅₀ > 10,000 nM in stimulated human PBMCs; selectivity maintained across species. View Source
• [2] Wada Y, Lu R, Zhou D, Chu J, Przewloka T, Zhang S, et al. Selective abrogation of Th1 response by STA-5326, a potent IL-12/IL-23 inhibitor. Blood. 2007;109(3):1156–64. doi:10.1182/blood-2006-04-019398. (Apilimod IL-12 IC₅₀ data and IFN-γ inhibition profile.) View Source

In Vivo Oral Anti-Inflammatory Activity

Oral administration of APY0201 at a 30 mg/kg dose in mice produced a 78% reduction of IL-12p70 production relative to vehicle control, confirming that the PIKfyve inhibitory and cytokine-suppressive activity of APY0201 translates to in vivo pharmacodynamic efficacy following oral dosing . In a mouse IL-10⁻/⁻ CD4⁺ T cell transfer model of inflammatory bowel disease, APY0201 reduced colonic inflammation in a dose-dependent manner without signs of adverse effects [1]. While apilimod has also demonstrated oral anti-inflammatory activity in preclinical colitis models, no direct head-to-head in vivo comparison between APY0201 and apilimod has been published to date. The demonstrated oral bioavailability and target engagement of APY0201 at well-tolerated doses represents a key differentiation from biologic anti-IL-12/23 agents such as ustekinumab, which require parenteral administration, and positions APY0201 as an attractive small-molecule tool compound for chronic oral dosing paradigms in inflammatory disease models.

In Vivo Oral Anti-Inflammatory Activity

Supporting evidence

78% IL-12p70 suppression at 30 mg/kg p.o.; dose-dependent colitis attenuation

Reported oral target engagement context

Mouse model; no direct in vivo comparator data

Evidence Dimension	In vivo pharmacodynamic biomarker modulation — reduction of plasma IL-12p70 following oral administration
Target Compound Data	78% inhibition of IL-12p70 production at 30 mg/kg oral dose relative to vehicle control; dose-dependent reduction of colonic inflammation in mouse IL-10⁻/⁻ colitis model
Comparator Or Baseline	Vehicle control (0.5% methyl cellulose). No direct in vivo head-to-head comparator data with apilimod or YM201636 available.
Quantified Difference	78% reduction vs. vehicle control. Absence of comparator in vivo data limits attribution of differential in vivo efficacy; however, the oral route and tolerability distinguish APY0201 from injectable anti-IL-12/23 biologics.
Conditions	Female BALB/c mice (6 weeks); oral gavage; blood collected 30 min post-dose; IL-12p70 measured ex vivo. Colitis model: IL-10⁻/⁻ CD4⁺ T cell transfer into recipient mice.

Why This Matters

For preclinical programs requiring chronic oral dosing to interrogate PIKfyve-dependent inflammatory pathways in vivo, APY0201's demonstrated oral bioavailability and target-engagement pharmacodynamics are critical selection criteria. The absence of need for parenteral administration simplifies experimental logistics and enables long-term dosing regimens not feasible with biologic comparators.

• [1] Hayakawa N, Noguchi M, Takeshita S, Eviryanti A, Seki Y, Nishio H, et al. Structure–activity relationship study, target identification, and pharmacological characterization of a small molecular IL-12/23 inhibitor, APY0201. Bioorg Med Chem. 2014;22(11):3021–9. doi:10.1016/j.bmc.2014.03.036. PMID: 24767819. View Source

APY0201 Research Applications

Hematologic Malignancy PIKfyve Profiling

APY0201 is the preferred PIKfyve inhibitor for screening programs aiming to identify hematologic malignancy subtypes vulnerable to PIKfyve inhibition. In the definitive head-to-head study, APY0201 achieved nanomolar EC₅₀ values in 65% of MM lines and 93% of NHL lines, far exceeding the coverage of YM201636 (40% MM; 37.5% NHL) and apilimod (5% MM; 12.5% NHL) [1]. Its consistent potency across diverse genetic backgrounds — including lines with varied IgH translocation status, TP53 deletion, and MYC rearrangement — makes it the most reliable tool for unbiased PIKfyve dependency screens. For MM specifically, the enrichment of APY0201 sensitivity in hyperdiploid samples with trisomies and absence of t(11;14) provides a built-in biomarker framework for patient stratification studies [1].

Autophagic Flux and Lysosomal Biology

APY0201 blocks autophagic flux by impairing lysosomal degradation function, as demonstrated by LC3-II and p62 accumulation, cathepsin inhibition, and autophagosome/autolysosome ratio shifts in gastric cancer models [2]. Its KiNativ-verified selectivity — engaging only 2 off-target kinases (ITPK1, LOK) among 107 tested at 300 nM, with negligible activity against 137 pharmacologically relevant targets at 10 µM [3] — makes APY0201 the cleanest available PIKfyve chemical probe for autophagy research. In contrast, YM201636's activity at p110α (IC₅₀ 3.3 µM) introduces potential PI3K/Akt pathway confounding , which is especially problematic given the crosstalk between PI3K signaling and autophagy regulation. Researchers investigating PIKfyve's specific role in autophagosome-lysosome fusion, lysosomal acidification, or TFEB nuclear translocation should select APY0201 to minimize off-target-driven autophagy modulation.

Primary Myeloma Sample Testing

For translational laboratories evaluating PIKfyve inhibition in primary patient-derived multiple myeloma samples, APY0201 is the only PIKfyve inhibitor with published ex vivo potency data demonstrating nanomolar activity (median EC₅₀ 179 nM) in the majority (71%) of patient samples at clinically relevant concentrations [1]. Apilimod's median EC₅₀ of 22,618 nM in the same assay conditions positions it 126-fold less potent, making it unsuitable for ex vivo sensitivity testing at concentrations that could realistically be achieved in patients. APY0201 also demonstrated a clean selectivity profile in primary leukocyte populations, sparing T and B lymphocytes while targeting plasma cells [1]. These data support APY0201 as the compound of choice for correlative science studies linking ex vivo PIKfyve inhibitor sensitivity to genomic biomarkers such as trisomy status and t(11;14).

Chronic Inflammatory Disease Models

APY0201's demonstrated oral bioavailability — achieving 78% suppression of IL-12p70 at 30 mg/kg oral dose and dose-dependent attenuation of colonic inflammation in the IL-10⁻/⁻ adoptive transfer colitis model [4] — establishes it as a viable small-molecule tool for chronic oral dosing studies in inflammatory and autoimmune disease models. This oral route of administration provides a critical practical advantage over injectable biologic IL-12/23 inhibitors (e.g., ustekinumab) for long-term preclinical studies. The >1,250-fold selectivity window for IL-12p70 over TNF-α further supports its use in models where TNF-α-dependent innate immune functions must be preserved, such as intestinal barrier immunity in colitis models or host defense in psoriasis models, distinguishing APY0201 from broader-spectrum anti-inflammatory tool compounds.

Application

Selection Property

Validation Focus

Hematologic malignancy PIKfyve dependency screening

Reported nanomolar-responder coverage across MM/NHL cell-line panels

PIKfyve vulnerability benchmarking across genetic subtypes

Autophagy and lysosomal dysfunction studies

Kinome selectivity review (limited off-target engagement at multiples of IC₅₀)

Attribution of autophagy phenotypes to PIKfyve inhibition

Ex vivo primary sample model-response studies

Reported nanomolar sensitivity in primary CD138⁺ myeloma samples

Ex vivo EC₅₀ and biomarker correlation analysis

Oral inflammatory disease model studies

Oral bioavailability and IL-12p70 suppression context

Target engagement in colitis and related models

• [1] de Campos CB, Zhu YX, Sepetov N, Romanov S, Bruins LA, Shi C-X, et al. Identification of PIKfyve kinase as a target in multiple myeloma. Haematologica. 2020;105(6):1640–1650. doi:10.3324/haematol.2019.222729. View Source
• [2] Zhao Y, Huang Q, Wang H, et al. APY0201 Represses Tumor Growth through Inhibiting Autophagy in Gastric Cancer Cells. J Oncol. 2022;2022:7104592. doi:10.1155/2022/7104592. View Source
• [3] Chemical Probes Portal. APY0201 – Inhibitor of PIKFYVE. KiNativ profiling at 300 nM; Cerep panel at 10 µM. View Source
• [4] Hayakawa N, Noguchi M, Takeshita S, Eviryanti A, Seki Y, Nishio H, et al. Structure–activity relationship study, target identification, and pharmacological characterization of a small molecular IL-12/23 inhibitor, APY0201. Bioorg Med Chem. 2014;22(11):3021–9. doi:10.1016/j.bmc.2014.03.036. PMID: 24767819. View Source